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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B150387

This guide provides essential safety and logistical information for the proper disposal of methyl
tridecanoate, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure safe handling and regulatory compliance.

Immediate Safety and Handling Considerations

Before handling methyl tridecanoate for disposal, it is crucial to consult the Safety Data Sheet
(SDS) provided by the supplier. There are conflicting classifications for this chemical; some
suppliers classify it as non-hazardous, while others identify it as causing serious eye damage
and being a long-term aquatic hazard.[1][2] Therefore, it is imperative to adopt a conservative
approach and manage methyl tridecanoate as a hazardous waste unless confirmed otherwise
by your institution's Environmental Health and Safety (EHS) office.

Personal Protective Equipment (PPE) required:
» Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Wear appropriate chemical-resistant gloves.[1]

» Skin and Body Protection: Use a lab coat or other protective clothing to prevent skin
exposure.[1]

Step-by-Step Disposal Protocol
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This protocol outlines the standard operating procedure for disposing of methyl tridecanoate
waste in a laboratory setting.

Step 1: Waste Classification

o Consult the SDS: Review the SDS for specific hazard classifications. Note that while some
sources state it is not hazardous, others classify it with Hazard Statements H318 (Causes
serious eye damage) and H413 (May cause long lasting harmful effects to aquatic life).[2]

e Assume Hazardous: Due to conflicting data, treat methyl tridecanoate waste as hazardous.
This ensures the highest level of safety and compliance.

e Do Not Drain Dispose: Hazardous chemicals must never be poured down the drain.[3] Do
not dispose of methyl tridecanoate in the regular trash.[4]

Step 2: Waste Collection and Storage

o Use a Compatible Container: Collect waste methyl tridecanoate in a designated, leak-proof
container with a secure screw cap. The container material must be compatible with the
chemical; plastic is often preferred.[3][5] Leave at least one inch of headroom to allow for
expansion.[5]

» Original Containers: Whenever possible, leave the chemical in its original container. Do not
mix it with other waste streams.[2]

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name ("Methyl Tridecanoate"), and any associated hazard warnings (e.g.,
"Causes Serious Eye Damage," "Aquatic Hazard").

o Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA
within the laboratory, at or near the point of generation.[3][5] The SAA must be inspected
weekly for any leaks.[5]

e Segregation: Store the container away from incompatible materials, such as strong oxidizing
agents and strong bases.[1]

Step 3: Arranging for Final Disposal
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o Contact EHS: When the waste container is full or has been in storage for a prolonged period
(typically not to exceed one year), contact your institution's Environmental Health and Safety
(EHS) department or the equivalent office to schedule a waste pickup.[3][5]

» Professional Disposal: The EHS office will manage the final disposal through a licensed
hazardous waste contractor.[6] Approved disposal methods may include chemical
incineration with appropriate scrubbing systems.[7]

Step 4: Spill and Decontamination Procedures

o Small Spills: For minor spills, absorb the material with a non-combustible absorbent material
(e.g., dry sand, earth).[7] Collect the absorbed material into a sealed container for disposal
as hazardous waste.

o Large Spills: In the event of a large spill, evacuate the area and contact your EHS office
immediately.

o Container Rinsing: The first rinse of an empty methyl tridecanoate container must be
collected and disposed of as hazardous waste.[8]

Data Summary

The following table summarizes key physical and chemical properties of methyl tridecanoate
relevant to its handling and storage.
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Property Value Source
Physical State Low melting solid or liquid [1]
Appearance Clear, colorless to pale yellow [11[7]
Flash Point >110°C/>230 °F [1]
Melting Point 55-7°C/42-44.6 °F [11[9]
Boiling Point 130 - 132 °C @ 4 torr [1]
Density ~0.864 - 0.87 g/mL at 25 °C [7119]

) ) Strong oxidizing agents,
Incompatible Materials [1]
Strong bases

Hazard Determination Protocol

While a specific experimental protocol for methyl tridecanoate disposal is not necessary for
the end-user, understanding the criteria for classifying chemical waste is essential. Chemical
waste generators are responsible for determining if their waste is hazardous.[1] A waste is
considered hazardous if it is specifically "listed" by the EPA or exhibits one or more of the
following "characteristics":[3]

« Ignitability: Liquids with a flash point less than 140°F (60°C). Methyl tridecanoate's flash
point is >230°F, so it is not considered ignitable.[1][3]

o Corrosivity: Aqueous solutions with a pH < 2 or = 12.5. This is not applicable to methyl
tridecanoate.[3]

o Reactivity: Materials that are unstable, react violently with water, or generate toxic gases.
Methyl tridecanoate is stable under normal conditions.[1]

o Toxicity: This is determined by the "Toxicity Characteristic Leaching Procedure" (TCLP) or if
the substance is known to be harmful to human health or the environment. The classification
of methyl tridecanoate as an aquatic hazard (H413) and a cause of serious eye damage
(H318) by some suppliers places it in this category, warranting its disposal as hazardous
waste.[2]
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl
tridecanoate.
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Caption: Decision workflow for methyl tridecanoate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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